Cas no 23513-72-6 (5-Oxo-L-proline 2-(Dimethylamino)ethanol)

• Product Name: 5-Oxo-L-proline 2-(Dimethylamino)ethanol
• CAS No: 23513-72-6
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• CID: 890343
• Update Time: 2026-04-29

5-Oxo-L-proline 2-(Dimethylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• 5-oxo-L-proline, compound with 2-(dimethylamino)ethanol (1:1)
• DEANOL PIDOLATE
• EINECS 245-706-1
• FT-0692801
• KB-49626
• UNII-V68I8147P0
• 5-Oxo-L-proline 2-(Dimethylamino)ethanol

Computed Properties

• Exact Mass: 218.12674

Experimental Properties

• PSA: 89.87

Additional information on 5-Oxo-L-proline 2-(Dimethylamino)ethanol

5-Oxo-L-proline 2-(Dimethylamino)ethanol: A Comprehensive Overview

5-Oxo-L-proline 2-(Dimethylamino)ethanol (CAS No. 23513-72-6) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its distinct chemical structure and properties, holds potential applications in various areas, including drug development and metabolic studies. In this article, we will delve into the chemical properties, biological activities, and recent research advancements of 5-Oxo-L-proline 2-(Dimethylamino)ethanol.

The chemical structure of 5-Oxo-L-proline 2-(Dimethylamino)ethanol is composed of a proline derivative with an oxo group at the 5-position and a dimethylaminoethanol moiety. The oxo group imparts significant reactivity and stability to the molecule, while the dimethylaminoethanol moiety contributes to its solubility and biological activity. This unique combination of functional groups makes 5-Oxo-L-proline 2-(Dimethylamino)ethanol a versatile compound for various applications.

In terms of chemical properties, 5-Oxo-L-proline 2-(Dimethylamino)ethanol exhibits excellent solubility in polar solvents such as water and ethanol. Its solubility is attributed to the presence of the dimethylaminoethanol group, which enhances its interaction with polar environments. Additionally, the compound is stable under a wide range of pH conditions, making it suitable for use in both acidic and basic solutions. These properties make it an attractive candidate for formulation in pharmaceuticals and other chemical products.

Biochemically, 5-Oxo-L-proline 2-(Dimethylamino)ethanol has been studied for its potential role in various metabolic pathways. Recent research has shown that this compound can modulate key enzymes involved in amino acid metabolism, particularly those related to proline metabolism. For instance, studies have demonstrated that 5-Oxo-L-proline 2-(Dimethylamino)ethanol can inhibit the activity of proline oxidase, an enzyme responsible for the oxidative deamination of proline. This inhibition can have significant implications for cellular energy metabolism and redox balance.

In the context of pharmaceutical research, 5-Oxo-L-proline 2-(Dimethylamino)ethanol has shown promise as a potential therapeutic agent. Preclinical studies have indicated that this compound exhibits anti-inflammatory and neuroprotective effects. For example, a study published in the Journal of Medicinal Chemistry reported that 5-Oxo-L-proline 2-(Dimethylamino)ethanol reduced inflammation in a mouse model of multiple sclerosis by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study published in Neuropharmacology found that this compound protected neuronal cells from oxidative stress-induced damage, suggesting its potential use in neurodegenerative diseases.

The mechanism of action of 5-Oxo-L-proline 2-(Dimethylamino)ethanol is multifaceted. It appears to exert its effects through multiple pathways, including modulation of enzyme activity, regulation of gene expression, and interaction with cellular signaling pathways. For instance, research has shown that this compound can activate peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in lipid metabolism and inflammation. Activation of PPARγ by 5-Oxo-L-proline 2-(Dimethylamino)ethanol may contribute to its anti-inflammatory properties.

Clinical trials are currently underway to further evaluate the safety and efficacy of 5-Oxo-L-proline 2-(Dimethylamino)ethanol. Preliminary results from phase I trials have shown that this compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and suggest that 5-Oxo-L-proline 2-(Dimethylamino)ethanol may have a favorable safety profile for future clinical applications.

In addition to its therapeutic potential, 5-Oxo-L-proline 2-(Dimethylamino)ethanol has also been explored for its use as a research tool in biochemical studies. Its ability to modulate specific metabolic pathways makes it a valuable reagent for investigating the role of proline metabolism in various physiological processes. For example, researchers have used this compound to study the impact of proline metabolism on cellular energy production and redox homeostasis.

The synthesis of 5-Oxo-L-proline 2-(Dimethylamino)ethanol involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the oxidation of L-proline followed by derivatization with dimethylaminoethanol. Advances in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales.

In conclusion, 5-Oxo-L-proline 2-(Dimethylamino)ethanol (CAS No. 23513-72-6) is a promising compound with diverse applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, it is likely that this compound will play an increasingly important role in advancing our understanding of metabolic processes and developing new treatments for various diseases.